Cas no 96855-38-8 ((R)-2-Bromo-1-(4-bromophenyl)ethanol)

• Product Name: (R)-2-Bromo-1-(4-bromophenyl)ethanol
• CAS No: 96855-38-8
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• MDL: MFCD24346382
• CID: 4662673
• Update Time: 2025-06-13

(R)-2-Bromo-1-(4-bromophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Bromo-1-(4-bromophenyl)ethanol
• WDA85538
• (R)-1-(4-Bromophenyl)-2-bromoethanol
• (1R)-2-bromo-1-(4-bromophenyl)ethanol
• (r)-2-bromo-1-(4'-bromophenyl) ethanol
• (1R)-2-bromo-1-(4-bromophenyl)ethan-1-ol
• W13137

• MDL： MFCD24346382
• Inchi： 1S/C8H8Br2O/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,11H,5H2/t8-/m0/s1
• InChI Key： ZOCCHBFOKYCUST-QMMMGPOBSA-N
• SMILES： BrC[C@@H](C1C=CC(=CC=1)Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on (R)-2-Bromo-1-(4-bromophenyl)ethanol

Comprehensive Overview of (R)-2-Bromo-1-(4-bromophenyl)ethanol (CAS No. 96855-38-8)

(R)-2-Bromo-1-(4-bromophenyl)ethanol (CAS No. 96855-38-8) is a chiral brominated aromatic compound widely utilized in pharmaceutical intermediates and organic synthesis. Its molecular structure features a stereocenter at the 2-position, making it valuable for asymmetric synthesis. The presence of dual bromine substituents enhances its reactivity in cross-coupling reactions, a topic frequently searched in AI-driven drug discovery platforms. Researchers often explore its role in chiral catalyst design or green chemistry applications, aligning with trends in sustainable synthesis.

The compound’s 4-bromophenyl moiety contributes to its lipophilicity, a property critical in drug permeability studies—a hot topic in bioavailability optimization. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are commonly employed to characterize its purity, as queried in academic forums. Its enantiomeric purity (>98% ee) is frequently emphasized in patents for antiviral or anti-inflammatory agents, linking to current interest in targeted therapeutics.

In industrial contexts, (R)-2-Bromo-1-(4-bromophenyl)ethanol serves as a precursor for biaryl ligands used in transition-metal catalysis. Searches for scalable chiral building blocks often highlight this compound due to its balanced reactivity and stability. Recent publications discuss its derivatization into boronic esters, addressing demand for Suzuki-Miyaura coupling substrates—a trending technique in material science and OLED development.

Environmental considerations are also prominent. The compound’s biodegradation pathways and ecotoxicological profiles are analyzed in green chemistry studies, reflecting user searches on EPA-compliant syntheses. Regulatory databases often index it under REACH and GHS classification, with emphasis on safe handling protocols—a frequent query among laboratory safety professionals.

From a market perspective, suppliers list CAS 96855-38-8 with specifications like ≥95% GC purity or custom chiral packaging, catering to high-throughput screening needs. Its pricing trends correlate with bromine commodity fluctuations, a point analyzed in chemical economics reports. Patent landscapes reveal applications in kinase inhibitor scaffolds, resonating with cancer research trends.

Future directions include computational studies on its conformational stability using DFT calculations—a method gaining traction in AI-aided molecular modeling. As enantioselective synthesis becomes a focal point, this compound’s role in dynamic kinetic resolution processes is likely to expand, answering frequent queries on chiral auxiliary efficiency.